Cas no 660843-23-2 (Mal-PEG2-NH2 TFA)

• Product Name: Mal-PEG2-NH2 TFA
• CAS No: 660843-23-2
• MF: C₁₀H₁₆N₂O₄
• MW: 228.245042800903
• MDL: MFCD29041599
• CID: 1701756
• PubChem ID: 71311614
• Update Time: 2025-07-29

Mal-PEG2-NH2 TFA Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrrole-2,5-dione, 1-[2-[2-(2-aminoethoxy)ethoxy]ethyl]-,mono(trifluoroacetate)
• 1-[2-[2-(2-aminoethoxy)ethoxy]ethyl]pyrrole-2,5-dione,2,2,2-trifluoroacetic acid
• 1-(2-(2-(2-aminoethoxy)ethoxy)ethyl)-1H-pyrrole-2,5-dione
• O-(2-aminoethyl)-O'-(2-maleimidoethyl)ethylene glycol trifluoroacetate salt
• Mal-PEG2-NH2 TFA
• Mal-PEG2-NH2 (TFA)
• SCHEMBL18261569
• AKOS040758266
• 1-[2-[2-(2-aminoethoxy)ethoxy]ethyl]pyrrole-2,5-dione;2,2,2-trifluoroacetic acid
• 660843-23-2
• MS-25230
• 1-[2-[2-(2-Aminoethoxy)ethoxy]ethyl]-1H-pyrrole-2,5-dione Trifluoroacetate
• WAOHORIEWBUISG-UHFFFAOYSA-N
• HY-35261A
• 1-(2-(2-(2-Aminoethoxy)ethoxy)ethyl)-1H-pyrrole-2,5-dione 2,2,2-trifluoroacetate
• Trifluoroacetic acid--1-{2-[2-(2-aminoethoxy)ethoxy]ethyl}-1H-pyrrole-2,5-dione (1/1)
• DTXSID30746621
• SY394127
• F82980
• CS-0200350

• MDL： MFCD29041599
• Inchi： 1S/C10H16N2O4/c11-3-5-15-7-8-16-6-4-12-9(13)1-2-10(12)14/h1-2H,3-8,11H2
• InChI Key： SHDYDABQVJGHLD-UHFFFAOYSA-N
• SMILES： N1(CCOCCOCCN)C(=O)C=CC1=O

Computed Properties

• Exact Mass: 342.10387075g/mol
• Monoisotopic Mass: 342.10387075g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 23
• Rotatable Bond Count: 8
• Complexity: 343
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 119Ų